2-Hexanoylfuran 2-Hexanoylfuran 2-Hexanoylfuran, also known as furan, 2-hexanoyl or tos-phe-CH2CL, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 2-Hexanoylfuran is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-hexanoylfuran is primarily located in the membrane (predicted from logP). 2-Hexanoylfuran exists in all eukaryotes, ranging from yeast to humans. 2-Hexanoylfuran has a sweet, apricot, and fruity taste.
Brand Name: Vulcanchem
CAS No.: 14360-50-0
VCID: VC20995522
InChI: InChI=1S/C10H14O2/c1-2-3-4-6-9(11)10-7-5-8-12-10/h5,7-8H,2-4,6H2,1H3
SMILES: CCCCCC(=O)C1=CC=CO1
Molecular Formula: C10H14O2
Molecular Weight: 166.22 g/mol

2-Hexanoylfuran

CAS No.: 14360-50-0

Cat. No.: VC20995522

Molecular Formula: C10H14O2

Molecular Weight: 166.22 g/mol

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2-Hexanoylfuran - 14360-50-0

Specification

Description 2-Hexanoylfuran, also known as furan, 2-hexanoyl or tos-phe-CH2CL, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 2-Hexanoylfuran is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-hexanoylfuran is primarily located in the membrane (predicted from logP). 2-Hexanoylfuran exists in all eukaryotes, ranging from yeast to humans. 2-Hexanoylfuran has a sweet, apricot, and fruity taste.
CAS No. 14360-50-0
Molecular Formula C10H14O2
Molecular Weight 166.22 g/mol
IUPAC Name 1-(furan-2-yl)hexan-1-one
Standard InChI InChI=1S/C10H14O2/c1-2-3-4-6-9(11)10-7-5-8-12-10/h5,7-8H,2-4,6H2,1H3
Standard InChI Key YUAYWSBSIJVIBS-UHFFFAOYSA-N
SMILES CCCCCC(=O)C1=CC=CO1
Canonical SMILES CCCCCC(=O)C1=CC=CO1

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